Cas no 15640-10-5 (1,3,5-Triazine,2-(dichloromethyl)-4-methyl-6-(trichloromethyl)-)

• Product Name: 1,3,5-Triazine,2-(dichloromethyl)-4-methyl-6-(trichloromethyl)-
• CAS No: 15640-10-5
• MF: C₆H₄Cl₅N₃
• MW: 295.381055831909
• CID: 204153
• Update Time: 2024-01-26

1,3,5-Triazine,2-(dichloromethyl)-4-methyl-6-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2-(dichloromethyl)-4-methyl-6-(trichloromethyl)-
• 1,3,5-Triazine, 2-(dichloromethyl)-4-methyl-6-(trichloromethyl)-

• Inchi： 1S/C6H4Cl5N3/c1-2-12-4(3(7)8)14-5(13-2)6(9,10)11/h3H,1H3
• InChI Key： GMSKZJNJSYWNKI-UHFFFAOYSA-N
• SMILES： N1=C(C(Cl)(Cl)Cl)N=C(C)N=C1C(Cl)Cl

Computed Properties

• Exact Mass: 292.88512
• Monoisotopic Mass: 292.885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Density: 1.673
• Boiling Point: 351.9°Cat760mmHg
• Flash Point: 197.7°C
• Refractive Index: 1.583
• PSA: 38.67
• pka: -0.93±0.10(Predicted)